Cas no 2172265-57-3 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid
• CAS No: 2172265-57-3
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6023279
• PubChem ID: 165558251
• Update Time: 2025-10-30

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid
• 2172265-57-3
• EN300-1503375
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]oxolane-3-carboxylic acid

• Inchi： 1S/C24H26N2O6/c27-22(26-21-14-31-12-20(21)23(28)29)10-5-11-25-24(30)32-13-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19-21H,5,10-14H2,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： WONPENHOTANULH-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid

4-(9H-Fluoren-9-yl)methoxycarbonylamino)butanamidooxolane-3-carboxylic Acid (CAS No. 2172265-57-3)

The compound 4-(9H-fluoren-9-yl)methoxycarbonylamino)butanamidooxolane-3-carboxylic acid, identified by the CAS registry number CAS No. 2172265-57-3, is a highly specialized chemical entity with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an oxolane ring, and a carboxylic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests its role in controlling the reactivity and stability of the molecule during synthesis or in biological systems.

Recent studies have highlighted the importance of such compounds in drug delivery systems and bioconjugation technologies. The oxolane ring, also known as a tetrahydrofuran ring, adds flexibility and stability to the molecule, making it suitable for various applications. The carboxylic acid group provides functionality for further chemical modifications, such as esterification or amidation, which can be exploited for creating bioactive molecules or targeting specific biological pathways.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of Fmoc-amino acids with appropriately substituted oxolane derivatives. The use of Fmoc protection allows for precise control over the reactivity of amino groups during peptide synthesis, ensuring high yields and purity of the final product. Advanced techniques such as microwave-assisted synthesis or continuous flow chemistry have been employed to optimize the production process, reducing reaction times and enhancing scalability.

From a pharmacological perspective, this compound has shown promise in targeted drug delivery systems. The Fmoc group can act as a stimuli-responsive unit, enabling controlled release of bioactive agents under specific physiological conditions. For instance, studies have demonstrated that Fmoc-containing compounds can undergo selective cleavage under acidic or enzymatic conditions, making them ideal candidates for pH-responsive drug delivery systems.

Moreover, the presence of the oxolane ring introduces unique physicochemical properties to the molecule. The tetrahydrofuran moiety enhances solubility in organic solvents while maintaining structural integrity under physiological conditions. This makes it particularly useful in designing amphiphilic molecules for drug delivery applications, such as liposomes or polymeric nanoparticles.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Molecular dynamics simulations have revealed that the Fmoc group plays a critical role in stabilizing the overall conformation of the molecule by creating favorable hydrophobic interactions with surrounding residues. This understanding has paved the way for rational design of analogs with improved pharmacokinetic profiles.

In conclusion, 4-(9H-fluoren-9-yl)methoxycarbonylamino)butanamidooxolane-3-carboxylic acid (CAS No. 2172265-57-3) represents a cutting-edge chemical entity with diverse applications in drug development and materials science. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop advanced therapeutic agents and delivery systems. As ongoing research continues to uncover new properties and applications of this compound, its significance in modern chemistry is expected to grow further.